Cas no 15953-45-4 (5-Chloro-3-methyl-1H-pyrazole)

5-Chloro-3-methyl-1H-pyrazole is an organic compound characterized by its pyrazole ring substitution with a chlorine atom at the 5-position and a methyl group at the 3-position. This structural arrangement confers unique electronic and steric properties, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. The compound exhibits high reactivity and selectivity, contributing to efficient reaction pathways in chemical synthesis.
5-Chloro-3-methyl-1H-pyrazole structure
5-Chloro-3-methyl-1H-pyrazole structure
Product Name:5-Chloro-3-methyl-1H-pyrazole
CAS No:15953-45-4
MF:C4H5ClN2
MW:116.548899412155
MDL:MFCD00463581
CID:50265
PubChem ID:316061
Update Time:2025-07-21

5-Chloro-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-methyl-1H-pyrazole
    • 3-Chloro-5-methyl-1H-pyrazole
    • 5-CHLORO-3-METHYLPYRAZOLE
    • 1H-Pyrazole, 3-chloro-5-methyl-
    • NSC243512
    • 3-methyl-5-chloropyrazole
    • 3-Chloro-5-methylpyrazole
    • 1H-Pyrazole,3-chloro-5-methyl-
    • HUKMIFHEPZRLMM-UHFFFAOYSA-N
    • 3-chloranyl-5-methyl-1H-pyrazole
    • STK038616
    • PB14164
    • RP00631
    • A
    • AM20080428
    • CS-0050525
    • SCHEMBL12778661
    • MFCD00233972
    • 15953-45-4
    • 2KAQ9PG8NV
    • DTXSID40871251
    • W-205845
    • DS-15894
    • PYRAZOLE, 3(OR 5)-CHLORO-5(OR 3)-METHYL-
    • AKOS006272765
    • AKOS004123544
    • MFCD00463581
    • 3-chloro-5-Chloro-3-methyl-1H-pyrazole5-methyl-1H-pyrazole;3-Chloro-5-methylpyrazole
    • AC-907/25004293
    • SCHEMBL183222
    • AC-29466
    • NSC-243512
    • SY035853
    • FT-0658339
    • A810038
    • 90586-92-8
    • BB 0237298
    • DB-017451
    • pyrazole, 3(5)-chloro-5(3)-methyl-
    • MDL: MFCD00463581
    • Inchi: 1S/C4H5ClN2/c1-3-2-4(5)7-6-3/h2H,1H3,(H,6,7)
    • InChI Key: HUKMIFHEPZRLMM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)NN=1

Computed Properties

  • Exact Mass: 116.01400
  • Monoisotopic Mass: 116.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 66.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Density: 1.2115 (rough estimate)
  • Melting Point: 118.5°C
  • Boiling Point: 259.1℃/760mmHg
  • Flash Point: 135.6°C
  • Refractive Index: 1.5320 (estimate)
  • PSA: 28.68000
  • LogP: 1.37150

5-Chloro-3-methyl-1H-pyrazole Security Information

  • HazardClass:IRRITANT

5-Chloro-3-methyl-1H-pyrazole Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-3-methyl-1H-pyrazole Pricemore >>

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